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Cornuside Experimental Data Summary

The table below summarizes key experimental findings from recent studies on cornuside:

Study Model
Key
Cytokines/Proteins
Reduced

Cornuside
Dosing (In
Vitro)

Cornuside
Dosing (In
Vivo)

Primary Signaling
Pathways Involved

Diabetic Nephropathy
(Mouse mesangial

cells) [1] [2]

IL-6, TNF-α, IL-1β, p-
AKT, NF-κB, PCNA,

Cyclin D1

5, 10, 30 μM
[1] [2]

Not tested in
vivo

AKT / NF-κB
inactivation [1] [2]

Acute Lung Injury

(Mouse model, BMDM
& J774A.1 cells) [3]

NLRP3, Caspase-1, IL-

1β, GSDMD-N

25, 50, 100

μM (cell
assay) [3]

25, 50

mg/kg [3]

Suppression of

NLRP3
inflammasome;

Activation of Keap1-
Nrf2 [3]

Alzheimer's Disease
(LPS-induced mice,

BV2 microglia) [4] [5]

IL-1β, IL-18, NLRP3,
ASC, Caspase-1

12.5, 25, 50
μM [4] [5]

3, 10, 30
mg/kg [4] [5]

Enhanced Sirt1-
mediated

autophagy [4] [5]
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Study Model
Key
Cytokines/Proteins
Reduced

Cornuside
Dosing (In
Vitro)

Cornuside
Dosing (In
Vivo)

Primary Signaling
Pathways Involved

Particulate Matter
Lung Injury (Mouse

model) [6]

TNF-α, IL-1β, NO,
TLR4, MyD88, LC3 II,

Beclin 1

Information
missing from

sources

0.2, 0.4, 0.6,
0.8 mg/kg

[6]

Inhibition of TLR4-
MyD88 and mTOR-

autophagy
pathways [6]

Experimental
Autoimmune

Encephalomyelitis
(Rat model) [7]

IL-17A, IL-6, IL-23,
RORγt (Th17 marker)

Not tested in
vitro

150 mg/kg
[7]

Inhibition of Th17
cell differentiation

[7]

Detailed Experimental Protocols

Here are the foundational protocols from the search results you can adapt for your research.

In Vitro Model of High Glucose-Induced Inflammation in
Mesangial Cells

This protocol is used to study diabetic nephropathy [1] [2].

Cell Line: Mice mesangial cell line SV40-MES13.
Cell Culture: Maintain in DMEM/F12 medium with 10% fetal bovine serum and 1% penicillin–

streptomycin at 37°C with 5% CO₂.
Disease Model Induction: Treat cells with 25 mM glucose for 24 hours to establish the inflammatory

model.
Cornuside Treatment: Co-treat cells with cornuside at concentrations of 5, 10, and 30 μM alongside

the high glucose stimulus.
Viability & Proliferation Assay: Use Cell Counting Kit-8 (CCK-8) and 5-Ethynyl-2′-deoxyuridine

(EdU) assays to measure cell viability and proliferation.
Cytokine Measurement: Examine levels of IL-6, TNF-α, and IL-1β in the cell culture supernatant

using Enzyme-Linked Immunosorbent Assay (ELISA).
Pathway Analysis: Use Western Blotting to detect expression and phosphorylation of key proteins

like AKT, NF-κB inhibitor alpha (IκB-α), PCNA, cyclin D1, and p21.
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In Vivo Model of LPS-Induced Acute Lung Injury

This protocol outlines the use of cornuside in a whole-organism model [3].

Animals: Male C57BL/6J mice.

Disease Model Induction: Administer intratracheal lipopolysaccharide (LPS) to induce Acute Lung
Injury (ALI).

Cornuside Treatment: Administer cornuside via intragastric gavage at 25 or 50 mg/kg, 1 hour
before and 3 hours after LPS challenge.

Assessment of Injury:
Histology: Evaluate lung tissue damage using Hematoxylin and Eosin (H&E) staining.

Edema: Calculate the lung wet/dry weight ratio.
Inflammation: Analyze total protein content and inflammatory cell counts in Bronchoalveolar

Lavage Fluid (BALF).
Oxidative Stress: Measure markers like Myeloperoxidase (MPO) and Malondialdehyde (MDA).

Mechanism Analysis: Use Western Blotting and immunofluorescence to assess NLRP3
inflammasome activation (NLRP3, Caspase-1, IL-1β) and the Keap1-Nrf2 antioxidant pathway.

Troubleshooting Common Experimental Issues

Low Cytokine Reduction Efficacy: Confirm the activity of your LPS or high-glucose batches with a

positive control (e.g., a known inhibitor). Ensure cornuside is dissolved in an appropriate solvent
(e.g., DMSO) and that final DMSO concentrations in cell culture are non-cytotoxic (typically <0.1%).

Inconsistent Western Blot Results: Optimize antibody concentrations and check for proper protein
loading controls (e.g., β-actin). The phosphorylation status of signaling proteins like AKT and IκB-α is

critical, so ensure lysis buffers contain fresh phosphatase inhibitors [1] [2].
High Variability in Animal Models: Standardize the administration technique for intratracheal LPS

and the timing of cornuside pre-treatment versus therapeutic administration.

Signaling Pathway Diagrams

The diagrams below illustrate the primary mechanisms of action for cornuside identified in the research,

generated using Graphviz per your specifications.

####Diagram 1: CNS Anti-inflammatory Mechanism in Macrophages & Microglia
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####Diagram 2: CNS Mechanism in Metabolic & Autoimmune Models
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Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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